Cas no 112453-44-8 (2-[4-(4-hydroxyphenyl)-3-(4-methoxyphenyl)-1,2-oxazol-5-yl]acetic acid)

• Product Name: 2-[4-(4-hydroxyphenyl)-3-(4-methoxyphenyl)-1,2-oxazol-5-yl]acetic acid
• CAS No: 112453-44-8
• MF: C₁₈H₁₅NO₅
• MW: 325.315405130386
• CID: 2608811
• PubChem ID: 14201222
• Update Time: 2025-04-21

2-[4-(4-hydroxyphenyl)-3-(4-methoxyphenyl)-1,2-oxazol-5-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4-hydroxyphenyl)-3-(4-methoxyphenyl)-1,2-oxazol-5-yl]acetic acid
• 112453-44-8
• [4-(4-Hydroxyphenyl)-3-(4-methoxyphenyl)-1,2-oxazol-5-yl]acetic acid
• 2-(4-(4-Hydroxyphenyl)-3-(4-methoxyphenyl)isoxazol-5-yl)acetic acid
• DTXSID90557311

• Inchi： 1S/C18H15NO5/c1-23-14-8-4-12(5-9-14)18-17(11-2-6-13(20)7-3-11)15(24-19-18)10-16(21)22/h2-9,20H,10H2,1H3,(H,21,22)
• InChI Key： UBZQLSMGIVNRNT-UHFFFAOYSA-N
• SMILES： O1C(CC(=O)O)=C(C2C=CC(=CC=2)O)C(C2C=CC(=CC=2)OC)=N1

Computed Properties

• Exact Mass: 325.09502258Da
• Monoisotopic Mass: 325.09502258Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 92.8Ų